Cas no 600731-30-4 (Benzene, 1-nitro-2-[(phenylmethoxy)methyl]-)
600731-30-4 structure
Product Name:Benzene, 1-nitro-2-[(phenylmethoxy)methyl]-
CAS No:600731-30-4
MF:C14H13NO3
MW:243.257923841476
CID:499292
PubChem ID:57024545
Update Time:2025-04-19
Benzene, 1-nitro-2-[(phenylmethoxy)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-nitro-2-[(phenylmethoxy)methyl]-
- 1-nitro-2-(phenylmethoxymethyl)benzene
-
- Inchi: 1S/C14H13NO3/c16-15(17)14-9-5-4-8-13(14)11-18-10-12-6-2-1-3-7-12/h1-9H,10-11H2
- InChI Key: SNKQHCBOTVHMMP-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)CC1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 243.08959
- Monoisotopic Mass: 243.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 52.37
Benzene, 1-nitro-2-[(phenylmethoxy)methyl]- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
600731-30-4 (Benzene, 1-nitro-2-[(phenylmethoxy)methyl]-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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